Cas no 2229301-36-2 (1-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-one
• CAS No: 2229301-36-2
• MF: C₆H₃ClF₂OS
• MW: 196.602226495743
• CID: 5979317
• PubChem ID: 165704710
• Update Time: 2025-06-30

1-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-one
• EN300-1955837
• 2229301-36-2

• Inchi： 1S/C6H3ClF2OS/c7-4-1-3(2-11-4)5(10)6(8)9/h1-2,6H
• InChI Key： JDRIZLISDAUDAH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)C(C(F)F)=O

Computed Properties

• Exact Mass: 195.9561199g/mol
• Monoisotopic Mass: 195.9561199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.3Ų

Additional information on 1-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-one (CAS No. 2229301-36-2)

The compound 1-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-one (CAS No. 2229301-36-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a chlorothiophene moiety and difluoroethane group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic frameworks in medicinal chemistry.

One of the key reasons for the growing interest in 1-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-one is its role in the development of small-molecule inhibitors. With the increasing focus on targeted therapies, this compound's ability to act as a building block for kinase inhibitors and enzyme modulators has made it a subject of extensive study. Its thiophene ring system is known for enhancing binding affinity, while the difluoro group contributes to metabolic stability—a critical factor in drug design.

In the context of green chemistry and sustainable synthesis, CAS No. 2229301-36-2 has also been explored for its compatibility with eco-friendly catalytic systems. Recent publications highlight its use in microwave-assisted reactions and flow chemistry, addressing the industry's shift toward energy-efficient processes. These advancements align with global trends in reducing carbon footprints and optimizing synthetic pathways.

Another area where 1-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-one shows promise is in material science. Its electron-withdrawing properties make it a candidate for designing organic semiconductors and photovoltaic materials. As renewable energy solutions gain traction, researchers are investigating how such fluorinated thiophene derivatives can improve the efficiency of organic solar cells.

The compound's nomenclature, 1-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-one, reflects its IUPAC naming conventions, which are frequently searched by chemists for structure-activity relationship (SAR) studies. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity, a topic often queried in academic forums. Additionally, its CAS registry number (2229301-36-2) serves as a unique identifier in chemical databases, ensuring accurate retrieval in patent and journal searches.

From a commercial perspective, suppliers of CAS No. 2229301-36-2 emphasize its high purity grades (>98%) to meet the stringent requirements of GMP manufacturing. This aligns with the pharmaceutical industry's emphasis on quality-by-design (QbD) principles. Discussions on platforms like LinkedIn and ResearchGate often revolve around scalable synthesis routes, reflecting the compound's industrial relevance.

In summary, 1-(5-chlorothiophen-3-yl)-2,2-difluoroethan-1-one represents a versatile scaffold with multidisciplinary applications. Its integration into drug discovery pipelines, sustainable chemistry, and advanced materials underscores its scientific and commercial value. As research continues, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.